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Compound of Interest

Compound Name: 2',5'-Dichloroacetophenone

Cat. No.: B105169 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2',5'-dichloroacetophenone, detailed experimental protocols for its synthesis,

and a summary of its spectroscopic data. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
2',5'-Dichloroacetophenone is a halogenated organic compound that serves as a key

intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its chemical

structure features a benzene ring substituted with two chlorine atoms at the 2' and 5' positions

and an acetyl group. This substitution pattern enhances its chemical stability and reactivity,

making it a valuable precursor in organic synthesis.

Table 1: Physical and Chemical Properties of 2',5'-Dichloroacetophenone
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Property Value Reference(s)

Molecular Formula C₈H₆Cl₂O

Molecular Weight 189.04 g/mol

CAS Number 2476-37-1

Appearance
Colorless to yellow to brown

clear liquid

Melting Point 11-13 °C

Boiling Point
118 °C at 12 mmHg; 145-147

°C at 2 mmHg

Density 1.312 g/mL at 25 °C

Refractive Index 1.5624 (at 20 °C)

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, chloroform,

and methanol.

Synthesis of 2',5'-Dichloroacetophenone
The primary method for synthesizing 2',5'-dichloroacetophenone is through the Friedel-Crafts

acylation of 1,4-dichlorobenzene with acetyl chloride, using a Lewis acid catalyst such as

anhydrous aluminum chloride.

Experimental Protocols
Two detailed experimental protocols for the synthesis of 2',5'-dichloroacetophenone are

provided below.

Protocol 1: Synthesis via Friedel-Crafts Acylation

This protocol details a common laboratory-scale synthesis of 2',5'-dichloroacetophenone.

Materials:
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1,4-Dichlorobenzene (29.4 g, 0.2 mol)

Anhydrous aluminum chloride (33.7 g, 0.253 mol)

Freshly distilled acetyl chloride (10.3 g, 0.13 mol)

Dichloromethane

1M Potassium hydroxide solution

Anhydrous sodium sulfate

Ice water

Procedure:

In a three-necked flask, heat 29.4 g of 1,4-dichlorobenzene to 80 °C until it melts.

With stirring, add 33.7 g of anhydrous aluminum chloride.

Add 10.3 g of freshly distilled acetyl chloride dropwise over a period of 30 minutes.

Maintain the reaction mixture at 40 °C for 6 hours.

After the reaction is complete, cool the mixture to room temperature.

Slowly pour the reaction mixture into 100 mL of ice water.

Extract the resulting mixture three times with 50 mL of dichloromethane.

Combine the organic layers and wash successively with water, 1M potassium hydroxide

solution, and then water again.

Dry the organic layer with anhydrous sodium sulfate.

Evaporate the dichloromethane under reduced pressure.

The residue, 2',5'-dichloroacetophenone, is collected as a colorless liquid. The reported

yield is 15.5 g (63.3%).
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Protocol 2: High-Yield Synthesis

This alternative protocol aims for a higher yield of the final product.

Materials:

o-Dichlorobenzene (14.7 g)

Anhydrous aluminum chloride (33.3 g)

Acetyl chloride (11.8 g)

Dichloromethane

Ice water

Procedure:

In a 250 mL three-necked flask, add 14.7 g of o-dichlorobenzene and 33.3 g of anhydrous

aluminum chloride.

Stir the mixture and heat it to 65 °C.

Add 11.8 g of acetyl chloride dropwise over 2 hours.

After the addition is complete, raise the temperature to 100 °C and continue the reaction

for 5 hours.

Slowly add 50 mL of ice water to the reaction mixture.

Extract the product with 100 mL of dichloromethane.

Separate the dichloromethane layer and remove the solvent by distillation under reduced

pressure.

Collect the fraction at approximately 70 °C. The reported yield is 18.0 g (95%) with a purity

of 99% as determined by gas chromatography.
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Spectroscopic Data
The following tables summarize the available spectroscopic data for 2',5'-
dichloroacetophenone.

Table 2: ¹H NMR Spectroscopic Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference(s)

7.519 d 1H Aromatic Proton

7.35 m 2H Aromatic Protons

2.639 s 3H -COCH₃

Table 3: ¹³C NMR Spectroscopic Data

Chemical Shift (ppm) Assignment Reference(s)

196.4 C=O

138.8 Aromatic C

132.8 Aromatic C

131.0 Aromatic C

130.6 Aromatic C

129.0 Aromatic C

29.9 -CH₃

Table 4: IR and Mass Spectrometry Data
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Spectroscopic Technique Key Peaks/Fragments Reference(s)

IR Spectroscopy

Characteristic C=O stretch, C-

Cl stretches, and aromatic C-H

and C=C bands are expected.

Mass Spectrometry

Molecular Ion (M+): m/z 188.

Key fragments: [M-CH₃]⁺ (m/z

173), [M-COCH₃]⁺ (m/z 145).

Visualizations
The following diagrams illustrate the synthesis and a key reaction of 2',5'-
dichloroacetophenone.
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1,4-Dichlorobenzene 2',5'-Dichloroacetophenone

Acetyl Chloride
Acylium Ion
[CH₃CO]⁺

 + AlCl₃
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Click to download full resolution via product page

Caption: Friedel-Crafts acylation for the synthesis of 2',5'-dichloroacetophenone.
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Synthesis of 2',5'-Dichloroacetophenone

Application Example: Synthesis of 2,5-Dichlorophenol

Start:
1,4-Dichlorobenzene

+ Acetyl Chloride

Friedel-Crafts Acylation
(AlCl₃ catalyst)

Aqueous Workup
& Extraction

Distillation/Chromatography

2',5'-Dichloroacetophenone

2',5'-Dichloroacetophenone

Baeyer-Villiger Oxidation
(e.g., with H₂O₂)

2,5-Dichlorophenyl Acetate

Hydrolysis

2,5-Dichlorophenol

Click to download full resolution via product page

Caption: Workflow from synthesis to application of 2',5'-dichloroacetophenone.
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Biological Activity and Applications
2',5'-Dichloroacetophenone is primarily utilized as a versatile intermediate in the synthesis of

more complex molecules. It serves as a key building block in the development of various

therapeutic agents, including antifungal and anti-inflammatory drugs. Additionally, it finds

applications in the agrochemical industry for the synthesis of herbicides and pesticides. While

the compound itself is not known for significant direct biological activity, its derivatives have

been investigated for various medicinal purposes. For instance, some derivatives have shown

potential as nematicidal agents.

Safety and Handling
2',5'-Dichloroacetophenone is considered an irritant and may cause skin, eye, and respiratory

system irritation. It is important to handle this chemical with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. Work should be conducted in a

well-ventilated area. Avoid contact with strong oxidizing agents. In case of exposure, it is crucial

to seek medical attention. Store in a cool, dry place in a tightly sealed container.

To cite this document: BenchChem. [An In-depth Technical Guide to 2',5'-
Dichloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105169#2-5-dichloroacetophenone-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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